Cas no 303988-20-7 (N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide)

• Product Name: N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide
• CAS No: 303988-20-7
• CID: 4644726
• Update Time: 2025-05-30

N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXYPHENYL)-4-[(4-METHYLPHENYL)SULFANYL]-3-NITROBENZENECARBOXAMIDE
• Benzamide, N-(4-methoxyphenyl)-4-[(4-methylphenyl)thio]-3-nitro-
• N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide

Research Brief on N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide (CAS: 303988-20-7)

N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide (CAS: 303988-20-7) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique sulfanyl and nitro functional groups, has been investigated for its biological activity, particularly in the context of enzyme inhibition and anticancer properties. The following research brief consolidates the latest findings related to this compound, highlighting its mechanism of action, therapeutic potential, and recent advancements in its synthesis and optimization.

Recent studies have focused on the role of N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide as a modulator of key cellular pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against protein kinases involved in cancer proliferation. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of the target kinase, revealing critical interactions with residues that are often mutated in drug-resistant cancers. These findings suggest that 303988-20-7 could serve as a scaffold for the development of next-generation kinase inhibitors.

In addition to its anticancer potential, this compound has also been explored for its anti-inflammatory properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The study attributed this effect to the compound's ability to disrupt the NF-κB signaling pathway, a key regulator of inflammation. These results position 303988-20-7 as a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide. A 2024 paper in Organic Process Research & Development detailed a novel catalytic system that enables the efficient coupling of the sulfanyl and nitrobenzene moieties, reducing the reliance on hazardous reagents. This innovation not only enhances the sustainability of the synthesis but also facilitates the production of derivatives for structure-activity relationship (SAR) studies. Such derivatives are critical for optimizing the compound's pharmacokinetic properties, including solubility and metabolic stability.

Despite these promising developments, challenges remain in the clinical translation of 303988-20-7. Pharmacokinetic studies in animal models have revealed moderate bioavailability, necessitating further structural modifications to improve oral absorption. Additionally, the compound's potential off-target effects require thorough investigation to ensure safety. Ongoing research is addressing these issues through the design of prodrugs and nanoparticle-based delivery systems, as highlighted in a recent review in Advanced Drug Delivery Reviews (2024).

In conclusion, N-(4-Methoxyphenyl)-4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxamide represents a versatile scaffold with significant therapeutic potential across multiple disease areas. Its dual activity as a kinase inhibitor and anti-inflammatory agent, combined with recent synthetic advancements, underscores its value in drug discovery. Future research should prioritize the optimization of its pharmacokinetic profile and the exploration of its efficacy in vivo to advance its development toward clinical trials.